Cas no 28267-30-3 (Tridecanoic acid,1-methylethyl ester)

• Product Name: Tridecanoic acid,1-methylethyl ester
• CAS No: 28267-30-3
• MF: C₁₆H₃₂O₂
• MW: 256.424085617065
• CID: 267735
• PubChem ID: 119909
• Update Time: 2025-04-19

Tridecanoic acid,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid,1-methylethyl ester
• propan-2-yl tridecanoate
• Isopropyl tridecanoate
• 1-METHYLETHYL TRIDECANOATE
• SCHEMBL13044433
• NS00021986
• JT3PFZ8UXH
• 28267-30-3
• UNII-JT3PFZ8UXH
• DTXSID20182514
• EINECS 248-930-8

• Inchi： 1S/C16H32O2/c1-4-5-6-7-8-9-10-11-12-13-14-16(17)18-15(2)3/h15H,4-14H2,1-3H3
• InChI Key： CZYGEVQQOCNIML-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 256.24036
• Monoisotopic Mass: 256.24023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 6.6

Experimental Properties

• Density: 0.864
• Boiling Point: 296.8°Cat760mmHg
• Flash Point: 134.7°C
• Refractive Index: 1.438
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters